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Introduction
Ethylurea (CAS No. 625-52-5), also known as N-ethylurea, is a simple urea derivative with

significant applications across various scientific and industrial sectors.[1] Its versatile chemical

nature makes it a valuable building block in the synthesis of pharmaceuticals and pesticides.[2]

[3] Furthermore, ethylurea exhibits biological activity as a plant growth regulator.[2] This

technical guide provides a comprehensive overview of the core properties of ethylurea,

including its physicochemical characteristics, spectral data, synthesis and purification protocols,

and its role in chemical synthesis and biological pathways.

Physicochemical Properties
The physical and chemical properties of ethylurea are summarized in the table below. It is a

colorless to beige solid that is soluble in water and methanol.[2][3] The reported values for its

melting and boiling points vary across different sources, reflecting potential differences in purity

and measurement conditions.
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Property Value References

Molecular Formula C₃H₈N₂O [2]

Molecular Weight 88.11 g/mol [2]

Appearance White to beige crystalline solid [2]

Melting Point 87 - 97 °C [3]

Boiling Point 136.3 - 258 °C at 760 mmHg [3]

Density 1.005 - 1.213 g/cm³ [3]

Water Solubility 0.1 - 100 mg/mL [2][3]

pKa 14.39 ± 0.46 (Predicted) [3]

Flash Point 93 - 93.4 °C (closed cup) [3]

LogP -0.7 [3]

Spectral Data
The following table summarizes key spectral data for ethylurea, which are crucial for its

identification and characterization.

Spectroscopy Key Peaks/Signals

¹H NMR
Signals corresponding to the ethyl group (CH₃

and CH₂) and the amine protons (NH and NH₂).

¹³C NMR
Resonances for the carbonyl carbon and the

two carbons of the ethyl group.

IR (Infrared)

Characteristic absorption bands for N-H

stretching, C=O (carbonyl) stretching, and C-N

stretching.

Mass Spectrometry

A molecular ion peak corresponding to the

molecular weight of ethylurea, along with

characteristic fragmentation patterns.
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Experimental Protocols
Synthesis of Ethylurea
A common method for the laboratory-scale synthesis of ethylurea involves the reaction of

ethylamine with urea in a suitable solvent.[2]

Materials:

Urea

Ethylamine (aqueous solution)

Toluene

Ethanol

Water

Procedure:

In a reaction kettle, combine toluene and urea.

Seal the vessel and begin stirring while heating the mixture to a specified temperature.

Introduce a quantitative amount of ethylamine into the reaction mixture.

Continue stirring for 30 minutes after the addition of ethylamine is complete.

Cool the reaction mixture to 40-50 °C.

Transfer the mixture to a crystallization vessel and continue cooling to 0-5 °C to induce

crystallization.

Collect the precipitated white, scaly crystals of ethylurea by filtration.

Dry the product to obtain the final compound.[2]

Purification by Recrystallization
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Ethylurea can be purified by recrystallization from a mixed solvent system of ethanol and

water.[2]

Materials:

Crude Ethylurea

Ethanol (EtOH)

Deionized Water

Procedure:

Dissolve the crude ethylurea in a minimal amount of a hot ethanol/water mixture.

Allow the solution to cool slowly to room temperature to facilitate the formation of well-

defined crystals.

Further cool the solution in an ice bath to maximize the yield of the purified product.

Collect the crystals by vacuum filtration.

Wash the crystals with a small amount of cold ethanol/water.

Dry the purified crystals under vacuum at room temperature.[2]

Synthesis of a Pharmaceutical Intermediate: 1-(2-
Chloroethyl)-3-cyclohexylurea (for Lomustine Synthesis)
Ethylurea is a precursor in the synthesis of various pharmaceuticals. While a direct, detailed

protocol for Lomustine synthesis starting from ethylurea is not readily available in the provided

search results, the synthesis of a key intermediate, 1-(2-chloroethyl)-3-cyclohexylurea,

highlights its application.

Note: The synthesis of Lomustine itself involves the nitrosation of this intermediate, a

hazardous step requiring specialized procedures. The following is a representative procedure

for the synthesis of the urea intermediate.
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Materials:

Cyclohexylamine

1-chloro-2-isocyanatoethane

Triethylamine (TEA)

Tetrahydrofuran (THF)

Procedure:

In a continuous flow reactor, a stream of cyclohexylamine and 1-chloro-2-isocyanatoethane

in THF is mixed with a stream of triethylamine in THF.

The reaction mixture is passed through the reactor at a controlled temperature (e.g., 50 °C)

and residence time (e.g., 1 minute) to facilitate the carbamoylation reaction.

The output from the reactor contains the product, 1-(2-chloroethyl)-3-cyclohexylurea.[4][5]

Subsequent purification steps, such as extraction and crystallization, are required to isolate

the pure intermediate.[4]

Gibberellin Biosynthesis Inhibition Bioassay
Ethylurea is known to inhibit the biosynthesis of gibberellins, a class of plant hormones.[2] The

following is a general bioassay protocol that can be adapted to test the inhibitory effect of

ethylurea.

Materials:

Barley half-seeds (embryo removed)

Ethylurea solutions of varying concentrations

Gibberellic acid (GA₃) solution (as a positive control)

Control solution (without ethylurea or GA₃)
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Starch solution

Iodine solution

Spectrophotometer

Procedure:

Incubate barley half-seeds in solutions containing different concentrations of ethylurea for a

set period. Include positive (GA₃) and negative (no treatment) controls.

After incubation, add a starch solution to each sample. The α-amylase produced by the

aleurone layer of the seeds in response to gibberellins will digest the starch.

After a defined incubation period with starch, add an iodine solution. Iodine reacts with starch

to produce a blue-black color.

Measure the absorbance of the solution using a spectrophotometer. A lower absorbance

indicates greater starch digestion and thus higher α-amylase activity (and less inhibition by

ethylurea).

The degree of inhibition can be quantified by comparing the absorbance of the ethylurea-

treated samples to the controls.[6][7][8]
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Caption: Workflow for the synthesis and purification of Ethylurea.
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Role in Pesticide Synthesis (Cymoxanil)
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Caption: Role of Ethylurea in the synthesis of the fungicide Cymoxanil.

Inhibition of Gibberellin Biosynthesis Pathway

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b042620?utm_src=pdf-body-img
https://www.benchchem.com/product/b042620?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Geranylgeranyl
Diphosphate (GGDP)

ent-Kaurene

Biosynthesis Steps

GA12

Biosynthesis Steps

Bioactive Gibberellins
(e.g., GA1, GA4)

Biosynthesis Steps

Stem Elongation,
Seed Germination

Promotes

Ethylurea

Click to download full resolution via product page

Caption: Inhibition of the gibberellin biosynthesis pathway by Ethylurea.

Safety and Handling
Ethylurea should be handled with care in a laboratory setting. It is harmful if swallowed, in

contact with skin, or if inhaled.[3] It may also cause respiratory irritation.[3]

Personal Protective Equipment (PPE):

Eyes: Wear appropriate protective eyeglasses or chemical safety goggles.

Skin: Wear suitable protective gloves to prevent skin exposure.

Clothing: Wear appropriate protective clothing.
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Respirators: Use a NIOSH/MSHA-approved respirator when working in areas with

inadequate ventilation.

Handling:

Use in a well-ventilated area, preferably in a chemical fume hood.

Avoid generating dust.

Wash hands thoroughly after handling.

Store in a tightly sealed container in a cool, dry place away from incompatible substances

such as oxidizing agents.

First Aid:

Eyes: Flush with plenty of water for at least 15 minutes.

Skin: Flush with plenty of water for at least 15 minutes while removing contaminated

clothing.

Ingestion: If conscious, rinse mouth and drink 2-4 cupfuls of milk or water. Do not induce

vomiting.

Inhalation: Move to fresh air immediately.

In all cases of exposure, seek immediate medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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